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Fundamental Properties and Comparison

The table below summarizes the key properties of domiphen bromide for comparison with other cationic

surfactants.

Property Domiphen Bromide
General Cationic Surfactants
(e.g., CTAB, BAC)

Chemical Class Quaternary Ammonium Compound

(QAC)

Quaternary Ammonium

Compounds (QACs)

Molecular Formula C₂₂H₄₀BrNO [1] Varies (e.g., CTAB: C₁₉H₄₂BrN)

Molecular Weight 414.46 g/mol [1] Varies (e.g., CTAB: 364.45
g/mol)

Critical Micelle
Concentration (CMC)

Exhibits two CMCs (cmc and cmc₂)
[2] [3]

Typically a single CMC value [4]

Mechanism of Action Disrupts bacterial cell membranes,
leading to lysis; surfactant action

reduces surface tension [5]

Disrupts bacterial cell
membranes; reduces surface

tension [4]
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Property Domiphen Bromide
General Cationic Surfactants
(e.g., CTAB, BAC)

Key Distinguishing
Feature

Phenoxyethyl group attached to the

ammonium head; forms two micelle
types due to different conformers [2]

[3]

Typically a simpler alkyl chain

head group (e.g.,
trimethylammonium).

Antimicrobial Spectrum Broad-spectrum (bacteria, fungi);

shows synergy with other drugs (e.g.,
Miconazole, Colistin) [1] [5]

Broad-spectrum, but resistance

can develop [1]

Primary
Research/Application
Uses

Antimicrobial preservative,
disinfectant, phase-transfer catalyst,

studied for anti-biofilm coatings and
drug synergism [1] [5] [6]

Disinfectants, fabric softeners,
phase-transfer catalysts, DNA

precipitation [4]

Mechanism of Action and Signaling Pathways

The biological and physicochemical actions of domiphen bromide can be visualized through the following

pathways.
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Physicochemical Action Biological Action (Antimicrobial)

Domiphen Bromide
(Cationic Surfactant)

1. Monomers adsorb at interfaces

In solution

1. Interaction with negatively charged
microbial membrane

Contact with microbe

2. Reduction of surface/interfacial tension

3. Micelle formation at CMC

Unique Behavior: Formation of
a second micelle type at cmc₂

Outcome: Emulsification,
Solubilization, Detergency

2. Membrane destabilization
and permeabilization

3. Leakage of cellular contents
Synergistic Effect:

Generation of excess ROS
when combined with Miconazole

In combination

4. Disruption of vital processes
(nutrient uptake, energy production)

Outcome: Cell Lysis and Death

Enhanced killing of
biofilm cells

Click to download full resolution via product page

Key Experimental Data and Protocols

Supporting experimental data reveals domiphen bromide's unique solution behavior and provides validated

methods for its analysis.

UV Spectroscopic Determination of Dual CMCs
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This protocol is used to identify the unique dual critical micelle concentration (CMC) behavior of domiphen

bromide [2] [3].

Objective: To determine the first (cmc) and second (cmc₂) critical micelle concentrations of
domiphen bromide in aqueous solutions, with and without added potassium bromide (KBr).

Materials:
Domiphen bromide
Potassium bromide (KBr)
High-purity water

UV-Vis Spectrophotometer
Quartz cuvettes

Methodology:
Prepare a series of domiphen bromide solutions in water across a concentration range (e.g.,

0.1 mM to 50 mM).
Prepare a separate series of solutions with a constant, added concentration of KBr.

Record the UV absorption spectrum for each solution.
Plot the absorbance (or wavelength of maximum absorbance) against the logarithm of the

domiphen bromide concentration.
Data Analysis: The plots will show distinct breaks or shifts at specific concentrations. These inflection

points are interpreted as the cmc and cmc₂, where the surfactant molecules aggregate into two
different types of micelles, believed to be governed by different low-energy conformers of the

domiphen cation [2] [3].

Robust RP-HPLC Analysis Method

A modern reversed-phase HPLC method has been developed and validated for the quantification of

domiphen bromide in pharmaceuticals, which also serves as a stability-indicating assay [6].

Objective: To provide a simple, sensitive, and reliable method for the quantitative determination of

domiphen bromide in pure form and commercial preparations.
Materials:

Instrument: HPLC system with a DAD detector (e.g., Agilent 1260 Infinity II).
Column: Inertsil ODS-3 C18 column (250 mm x 3.0 mm, 5 µm).

Mobile Phase: Acetonitrile and 0.0116 M perchloric acid (70:30, v/v).
Flow Rate: 2.0 mL/min.

Detection: 275 nm.
Column Temperature: 25°C.

Methodology:
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Prepare stock and working standard solutions of domiphen bromide in an ethanol-water (1:1,

v/v) diluent.
For formulated products (e.g., Maalox oral suspension), dilute an appropriate amount with the

same diluent and filter.
Inject 20 µL of the sample and standard solutions.

Validation Highlights [6]:
Linearity: 1.132 – 1000 µg/mL (r² > 0.999).

Sensitivity: LOD 0.373 µg/mL; LOQ 1.132 µg/mL.
Accuracy: 98.8 - 99.76%.

Precision: RSD < 2% (intra-day and inter-day).
Stability-Indicating Nature: The method successfully separated domiphen bromide from its

degradation products formed under forced degradation (acidic, basic, and oxidative conditions).

Research Implications and Applications

The unique properties of domiphen bromide make it particularly interesting for advanced research and

development applications.

Material Science and Formulation: The phenomenon of dual CMCs suggests potential for creating
"smart" systems where properties change at specific concentration thresholds, useful for controlled

release or specialized detergency [2] [3].
Combination Therapies: Research demonstrates that domiphen bromide restores the efficacy of
colistin against resistant Gram-negative bacteria and, when combined with miconazole, effectively
kills Candida biofilms by generating excess reactive oxygen species (ROS) [5]. This opens avenues

for new anti-infective strategies.
Sustainable Analysis: The developed RP-HPLC method is notable for its green chemistry

attributes, replacing hazardous solvents like chloroform with an ethanol-water diluent, making it safer
and more environmentally friendly for quality control labs [6].

In summary, domiphen bromide stands out among cationic surfactants due to its unique dual CMC behavior

and significant synergism in antimicrobial applications. Its well-characterized and sustainable analytical

methods further support its relevance in modern pharmaceutical research.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not intended for

diagnostic or therapeutic procedures. While Smolecule strives to provide accurate protocols, we make no

warranties, express or implied, regarding the fitness of this product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent suits your

experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 6 / 7 Tech Support

https://www.chemicalbook.com/ChemicalProductProperty_EN_CB4271226.htm
https://www.scienceopen.com/document?vid=7f48acba-d844-4b7b-862d-276226ec3b58
https://colab.ws/articles/10.3139%2F113.110021
https://basicmedicalkey.com/surface-active-agents/
https://www.scbt.com/p/domiphen-bromide-538-71-6
https://link.springer.com/article/10.1007/s12247-025-10074-9
https://www.smolecule.com/products/b526505#domiphen-bromide-surfactant-properties-vs-other-cationic-surfactants
https://www.smolecule.com/products/b526505#domiphen-bromide-surfactant-properties-vs-other-cationic-surfactants
https://www.smolecule.com/products/b526505#domiphen-bromide-surfactant-properties-vs-other-cationic-surfactants
https://www.smolecule.com/products/b526505#domiphen-bromide-surfactant-properties-vs-other-cationic-surfactants
https://www.smolecule.com/contact?utm_src=support
https://www.smolecule.com/products/s526505?utm_src=pdf-bulk
https://www.smolecule.com/products/s526505?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer


Smolecule
Your Ultimate Destination for Small-Molecule (aka.
smolecule) Compounds, Empowering Innovative
Research Solutions Beyond Boundaries.

Contact

Address: Ontario, CA 91761, United
States

Phone: (512) 262-9938

Email: info@smolecule.com

Web: www.smolecule.com

Smolecule
Reliability Assessment & Statistical Comparison

Specifications & Pricing

© 2026 Smolecule. All rights reserved. 7 / 7 Tech Support

https://www.smolecule.com/products/s526505?utm_src=pdf-header-pricing
https://www.smolecule.com/contact?utm_src=pdf-footer

